Cas no 2228566-26-3 (2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2228566-26-3
• MF: C₅H₅F₂N₃O₃
• MW: 193.108307600021
• CID: 6428518
• PubChem ID: 165632797
• Update Time: 2025-06-10

2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-ol
• 2228566-26-3
• EN300-1957381

• Inchi： 1S/C5H5F2N3O3/c6-4(7)3(11)2-1-8-9-5(2)10(12)13/h1,3-4,11H,(H,8,9)
• InChI Key： XLIZEALPXBLHQW-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NNC=1[N+](=O)[O-])O)F

Computed Properties

• Exact Mass: 193.02989735g/mol
• Monoisotopic Mass: 193.02989735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 94.7Ų

Additional information on 2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-ol

Comprehensive Overview of 2,2-Difluoro-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2228566-26-3)

The compound 2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2228566-26-3) is a fluorinated nitro-pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoroethanol moiety attached to a 3-nitro-1H-pyrazole ring, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and antimicrobial agents, aligning with the growing demand for innovative therapeutic solutions.

In recent years, the scientific community has focused on fluorinated compounds like 2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-ol because of their enhanced metabolic stability and bioavailability. These properties are critical in drug discovery, particularly for targeting resistant pathogens or chronic diseases. The nitro group in the pyrazole ring further contributes to its reactivity, enabling diverse chemical modifications. This adaptability has sparked interest in applications ranging from cancer research to crop protection, addressing pressing global challenges such as antibiotic resistance and food security.

The synthesis of CAS No. 2228566-26-3 typically involves multi-step organic reactions, including fluorination and nitration processes. Advanced techniques like HPLC purification and NMR characterization ensure high purity, which is essential for reproducible results in biological assays. As sustainability gains traction in chemical manufacturing, greener synthetic routes for such compounds are being explored—a topic frequently searched by professionals seeking eco-friendly synthesis methods or green chemistry alternatives.

From an industrial perspective, 2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-ol is gaining attention in patent filings, reflecting its commercial viability. Companies specializing in custom synthesis or contract research often highlight this compound in their portfolios, catering to clients needing tailored solutions for drug development. Its compatibility with high-throughput screening platforms also makes it valuable for academic and industrial labs optimizing structure-activity relationships (SAR).

Safety and handling protocols for CAS No. 2228566-26-3 adhere to standard laboratory practices, with no significant regulatory restrictions reported. However, users frequently search for MSDS documentation and storage guidelines, emphasizing the need for clear technical data sheets. The compound’s stability under controlled conditions (e.g., inert atmosphere, low temperature) ensures its longevity in research settings, reducing waste and costs—a key concern in modern lab management.

Looking ahead, the demand for fluoropyrazole derivatives like 2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-ol is expected to rise, driven by interdisciplinary innovations. Whether in medicinal chemistry or material science, its dual functionality offers a springboard for next-generation discoveries. For researchers navigating databases like SciFinder or Reaxys, understanding its physicochemical properties—such as solubility in polar solvents or melting point—is crucial for experimental design.

In summary, CAS No. 2228566-26-3 represents a compelling case study in the intersection of fluorine chemistry and heterocyclic design. Its relevance to trending topics like precision medicine and sustainable agriculture underscores its multidisciplinary appeal. By leveraging robust analytical tools and collaborative research networks, scientists can unlock its full potential while addressing the evolving needs of healthcare and environmental stewardship.